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Compound of Interest |

Compound Name: Menthyl acetate
CAS No.: 20777-36-0
Cat. No.: B7771268
Get Quote
. J

Welcome to your definitive resource for the safe handling of Menthyl acetate in a laboratory
setting. This guide is designed for researchers, scientists, and drug development professionals
who demand technical accuracy and practical, field-tested insights. Our goal is to provide you
with the essential knowledge to not only ensure your safety but also to foster a culture of
proactive risk management within your laboratory. We will delve into the causality behind each
recommendation, empowering you to make informed decisions beyond simply following a
checklist.

Understanding the Hazard Profile of Menthyl Acetate

Menthyl acetate (CAS No. 2623-23-6) is a combustible liquid with a characteristic minty odor.
[1] While it is considered to have low acute toxicity, direct contact can cause mild skin and eye
irritation.[2] Inhalation of vapors may lead to respiratory irritation.[3] A thorough understanding
of its properties is the foundation of a robust safety protocol.
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Property Value Source
CAS Number 2623-23-6 [1]
Molecular Formula C12H2202 [1]
Molecular Weight 198.30 g/mol [1]
Appearance Colorless to pale yellow liquid [4]

] Approximately 87°C to 92.2°C
Flash Point [2][4]
(closed cup)

Boiling Point Approximately 229-230°C

It is crucial to distinguish Menthyl acetate from Methyl acetate (CAS No. 79-20-9), as their
hazard profiles and occupational exposure limits differ significantly. This guide pertains
exclusively to Menthyl acetate.

Occupational Exposure Limits: A Case of Undefined
Thresholds

A critical aspect of chemical safety is adherence to established Occupational Exposure Limits
(OELs). However, for Menthyl acetate, both the Occupational Safety and Health Administration
(OSHA) and the American Conference of Governmental Industrial Hygienists (ACGIH) have not
established specific Permissible Exposure Limits (PELS) or Threshold Limit Values (TLVS),
respectively.[2][3][5]

This absence of defined limits necessitates a more cautious approach. The principle of "As Low
As Reasonably Practicable” (ALARP) should be rigorously applied. Engineering controls, such
as fume hoods and local exhaust ventilation, are the primary means of minimizing inhalation
exposure. Personal protective equipment should be used as a secondary, but essential, line of
defense.

A Step-by-Step Guide to Selecting Personal
Protective Equipment
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The selection of appropriate Personal Protective Equipment (PPE) is a systematic process

based on a thorough risk assessment of the procedures to be performed. The following

workflow provides a logical pathway for determining the necessary level of protection.

PPE Selection Workflow for Menthyl Acetate

Risk Assessment

Start: Handling Menthyl Acetate

Y

Assess Task:
- Quantity
- Temperature
- Potential for splash/aerosol

Piﬁéection \

Eye Protection:
Chemical splash goggles (minimum)
Face shield for large quantities
or splash risk

Hand Protection:
Nitrile gloves (minimum)
Consider double gloving

for extended use

Respiratory Protection:
Required if risk of
significant vapor inhalation exists
(e.g., poor ventilation, heating)

Respirator Selection Detail

Select NIOSH-approved respirator
with organic vapor (OV) cartridges

'

Ensure proper fit testing
and user training

End: Safe Handling Protocol Established

Body Protection:
Laboratory coat
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Caption: A workflow for selecting the appropriate PPE when handling Menthyl acetate.

Eye and Face Protection: The First Line of Defense

Given the potential for Menthyl acetate to cause eye irritation, appropriate eye protection is
mandatory.

e Minimum Requirement: At a minimum, chemical splash goggles that meet ANSI Z87.1
standards should be worn whenever handling Menthyl acetate.

« Enhanced Protection: When handling larger quantities (typically >500 mL) or when there is a
significant risk of splashing (e.g., during heating, agitation, or transfer), a face shield should
be worn in conjunction with chemical splash goggles. This provides a dual layer of protection
for the eyes and face.

Hand Protection: A Matter of Material Integrity

The selection of appropriate gloves is critical to prevent skin contact and potential irritation.
While specific breakthrough time data for Menthyl acetate is not readily available in public
databases, recommendations can be made based on its chemical class (ester) and information
from Safety Data Sheets.

 Recommended Material: Nitrile gloves are consistently recommended for handling Menthyl
acetate.[6] They offer good resistance to a range of chemicals and are a suitable choice for
incidental contact.

e Glove Thickness: For tasks with a higher risk of splash or more prolonged handling, a thicker
nitrile glove (e.g., >5 mil) is advisable.

 Inspection and Replacement: Always inspect gloves for any signs of degradation, such as
discoloration, swelling, or tearing, before and during use. If contact with Menthyl acetate
occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair.

e Double Gloving: For extended procedures or when handling larger volumes, consider double
gloving to provide an additional layer of protection and to allow for the safe removal of the
outer glove if contamination occurs.
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. Recommendation for .
Glove Material Rationale
Menthyl Acetate

Generally good chemical
Nitrile Recommended resistance for incidental

contact.

Prone to degradation with
Latex Not Recommended ]
many organic solvents.

_ Poor resistance to most
Vinyl Not Recommended ]
organic solvents.

Body Protection: Shielding from Splashes and Spills

A standard laboratory coat should be worn to protect against accidental splashes and spills.
Ensure the coat is fully buttoned and the sleeves are of an appropriate length to cover the
arms. For tasks with a high risk of significant splashing, a chemically resistant apron worn over

the lab coat is recommended.

Respiratory Protection: When Engineering Controls Are
Not Enough

In most laboratory settings with adequate ventilation (e.g., a certified chemical fume hood),
respiratory protection should not be necessary for handling Menthyl acetate at ambient
temperatures. However, in situations where engineering controls are insufficient or not
available, or when there is a potential for significant vapor generation (e.g., heating, large
surface area exposure), respiratory protection is required.

o Respirator Type: A NIOSH-approved air-purifying respirator equipped with organic vapor
(OV) cartridges is the appropriate choice.

» Fit and Maintenance: A proper fit is essential for the respirator to be effective. A qualitative or
quantitative fit test must be performed for all users of tight-fitting respirators. Additionally, a
user seal check should be performed each time the respirator is donned. Cartridges should
be replaced on a schedule determined by your institution's respiratory protection program or

when the user detects breakthrough.
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Emergency Procedures: Preparedness is

Paramount

In the event of an accidental exposure or spill, a swift and informed response is crucial.

Exposure Route

First Aid Measures

Source

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
lower eyelids occasionally.
Seek medical attention if

irritation persists.

Skin Contact

Remove contaminated clothing
and wash the affected area
thoroughly with soap and
water. Seek medical attention

if irritation develops or persists.

Move the individual to fresh air.
If breathing is difficult,

administer oxygen. If breathing

Inhalation ] o
has stopped, provide artificial
respiration. Seek immediate
medical attention.

Do NOT induce vomiting.
) Rinse the mouth with water

Ingestion

and seek immediate medical

attention.

Spill Response:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate spill area and

alert others in the vicinity.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
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e Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE as
outlined in this guide, including respiratory protection if necessary.

e Contain and Absorb: For small spills, contain the liquid with an inert absorbent material such
as vermiculite, sand, or a commercial sorbent. Do not use combustible materials like
sawdust.

o Collect and Dispose: Carefully collect the absorbed material into a designated, labeled
hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan: Responsible Stewardship

Menthyl acetate and any materials contaminated with it must be disposed of as hazardous
waste.

o Waste Collection: Collect all Menthyl acetate waste, including contaminated gloves,
absorbent materials, and empty containers, in a clearly labeled, sealed, and compatible
hazardous waste container.

e Segregation: Do not mix Menthyl acetate waste with other waste streams unless specifically
permitted by your institution's hazardous waste management plan.

» Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name, "Menthyl acetate."

o Storage: Store the waste container in a designated satellite accumulation area that is secure
and has secondary containment.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EH&S) department or a licensed hazardous waste
disposal contractor.[7][9][10]

By adhering to these detailed procedures and understanding the rationale behind them, you
can confidently and safely handle Menthyl acetate in your laboratory, contributing to a secure
and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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